6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C23H22N4O5
• Molecular Weight: 434.4 g/mol
• IUPAC Name: 6-amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C23H22N4O5/c1-4-31-18-9-12(5-7-16(18)28)19-15(11-24)22(25)32-23-20(19)21(26-27-23)14-10-13(29-2)6-8-17(14)30-3/h5-10,19,28H,4,25H2,1-3H3,(H,26,27)
• InChI Key: SMPUEGAKXJZFSQ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=CC(=C1)C2C(=C(OC3=NNC(=C23)C4=C(C=CC(=C4)OC)OC)N)C#N)O

Description

6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, also known as ADPP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound has been found to possess a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood, but it is believed to act by modulating various signaling pathways within cells. One study found that 6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile can inhibit the activity of the protein kinase CK2, which plays a role in cell proliferation and survival.
Biochemical and Physiological Effects:
6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to possess a range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. Additionally, 6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to modulate the activity of various enzymes and signaling pathways within cells.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potent activity against cancer cells and its ability to induce apoptosis. However, one limitation is that the exact mechanism of action is not fully understood, which could make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on 6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to investigate its potential therapeutic applications in other diseases, such as neurodegenerative disorders. Another direction is to further elucidate its mechanism of action and optimize its therapeutic potential. Additionally, research could be done to investigate the safety and toxicity of 6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in animal models.

Synthesis Methods

The synthesis of 6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carboxylic acid with thionyl chloride, followed by the addition of ammonia and cyanogen bromide. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been investigated for its potential therapeutic applications in a variety of scientific research studies. One such study demonstrated that 6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Another study found that 6-Amino-3-(2,5-dimethoxyphenyl)-4-(3-ethoxy-4-hydroxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile can induce apoptosis, or programmed cell death, in cancer cells, making it a potential candidate for cancer treatment.